What exactly is Staurosporine?
Staurosporine (antibiotic AM-2282, also known as STS) is an organic compound first discovered in 1977 by the bacteria Streptomyces staurosporine. It was one of the very few of more than 50 alkaloids that were isolated that had this particular bi-indole chemical structure. Staurosporine's chemical structure was discovered through the X-ray analysis of one crystal, and the absolute stereochemical design was revealed by the same method in 1994. Staurosporine is an indolocarbazole. It belongs to indolocarbazoles' most frequently isolated group: Indolo(2,3-a)carbazoles. It functions as the EC 2.7.11.13 (protein Kinase C) inhibitor and a geroprotector. It is also a bacteria-derived metabolite and an inducer of apoptosis. It is a conjugate base of staurosporine. Staurosporine falls within the most common subgroup, Indolo(2,3...